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Compound of Interest

Compound Name: 2-(Bromomethyl)phenol

Cat. No.: B1590775 Get Quote

For Immediate Reference: Treat 2-(Bromomethyl)phenol as a hazardous chemical waste. All

handling and disposal procedures must be conducted in accordance with your institution's

Environmental Health and Safety (EHS) guidelines and local regulations.

This document provides crucial safety and logistical information for the proper handling and

disposal of 2-(Bromomethyl)phenol, a lachrymatory compound that requires careful

management in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols
2-(Bromomethyl)phenol is classified as a hazardous substance. It is harmful if swallowed,

causes significant skin and eye irritation, and may lead to respiratory irritation.[1][2] Due to its

properties as a lachrymator, exposure to its vapors can cause immediate tearing and irritation.

[3]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles that meet ANSI Z87.1 standards are mandatory.[3]

If there is a splash hazard, a face shield should be worn in addition to goggles.[3]

Hand Protection: Wear chemical-resistant gloves, such as disposable nitrile gloves, to

prevent skin contact.[2][3] Always inspect gloves before use and use proper removal

techniques.
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Body Protection: A laboratory coat is required. For tasks with a higher risk of exposure,

consider a chemical-resistant apron.[3]

Respiratory Protection: All handling of 2-(Bromomethyl)phenol should occur inside a

certified chemical fume hood to avoid inhalation of vapors or dust.[3]

Safe Handling Practices:

Avoid all personal contact, including the inhalation of vapors or dust.[1]

Prevent the formation of dust and aerosols.[1]

Wash hands thoroughly with soap and water after handling the chemical.[2]

Store 2-(Bromomethyl)phenol in a cool, dry, and well-ventilated area in a tightly sealed

container.[2][3]

Keep away from incompatible materials such as strong oxidizing agents, bases, alcohols,

and amines.[3]

Hazard Classification Summary
The following table summarizes the key hazard information for 2-(Bromomethyl)phenol based

on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1][2]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[1][2]

Aquatic Hazard (Long-term) Category 1
H410: Very toxic to aquatic life

with long lasting effects.
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Step-by-Step Disposal and Decontamination
Procedures
The primary and recommended method for disposing of 2-(Bromomethyl)phenol is through a

licensed professional waste disposal service.[1] Never dispose of this chemical down the drain

or in regular trash.[1][4]

Protocol for Unused or Waste 2-(Bromomethyl)phenol
Waste Identification: Clearly label the material as hazardous waste. The label must include

the full chemical name: "Waste 2-(Bromomethyl)phenol".[5][6]

Containerization: Place the waste chemical in a dedicated, leak-proof, and chemically

compatible container with a secure lid.[1][6] Ensure the original container is used if it is in

good condition. Do not mix with other waste streams unless explicitly permitted by your

institution's EHS department.[5]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area. This area should be separate from incompatible

materials.[5][6]

Arrange Disposal: Contact your institution's EHS department to schedule a pickup. They will

coordinate with a certified hazardous waste contractor for final disposal, which typically

involves high-temperature incineration with appropriate emission controls.[5][7][8]

Protocol for Spill Decontamination
In the event of a spill, evacuate personnel from the immediate area and ensure adequate

ventilation, preferably within a fume hood.[1]

Assemble Materials: Before cleanup, gather all necessary materials: appropriate PPE, inert

absorbent material (such as a 1:1:1 mixture of sodium carbonate, bentonite clay/cat litter,

and sand), a sealed container for waste, and decontamination solution (soap and water).[8]

Contain the Spill: Cover the spill with the inert absorbent mixture.[8] This helps to control the

spread and potential for aerosolization.
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Collect Waste: Carefully scoop the absorbed material into a suitable, closed container.[1][4]

Avoid creating dust during this process.[1] Label the container as "Hazardous Waste: 2-
(Bromomethyl)phenol Spill Debris".

Decontaminate Area: Wash the spill site thoroughly with soap and water, collecting all

cleaning materials (e.g., paper towels, wipes) as hazardous waste.[6][8]

Dispose of Waste: All contaminated materials, including gloves and absorbent pads, must be

placed in the sealed hazardous waste container for disposal through your institution's EHS

department.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of 2-
(Bromomethyl)phenol.
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Identify 2-(Bromomethyl)phenol for Disposal
(Waste Product or Spill Debris)

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Initiate Process

Assess Material Type

Unused/Waste Product

Waste

Spill Debris

Spill

Step 2: Place in Labeled,
Sealed Hazardous Waste Container

Step 2a: Contain Spill
with Inert Absorbent

Step 3a: Collect Debris
into Sealed Container

Step 4a: Decontaminate Spill Area

Combine all waste

Step 3: Store in Designated
Hazardous Waste Area

Step 4: Contact EHS for Pickup
and Professional Disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-(Bromomethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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